![molecular formula C12H15ClN2 B3008053 1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride CAS No. 6678-82-6](/img/structure/B3008053.png)
1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride
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Overview
Description
“1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride” is a chemical compound with the molecular formula C12H14N2•HCl and a molecular weight of 222.71 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride” consists of a pyrido[3,4-b]indole core with a methyl group attached . The exact 3D structure is not provided in the search results.Physical And Chemical Properties Analysis
The molecular formula of “1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride” is C12H14N2•HCl, and its molecular weight is 222.71 . Additional physical and chemical properties are not provided in the search results.Scientific Research Applications
Antiviral Activity
1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride has been investigated for its antiviral potential. Researchers have explored its ability to inhibit viral replication, particularly against certain RNA viruses. For instance, molecular docking studies have suggested that indole derivatives exhibit anti-HIV-1 activity . Further studies are needed to validate its efficacy and mechanism of action.
Mechanism of Action
Target of Action
The primary target of 1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride is indoleamine 2,3-dioxygenase (IDO) . IDO is an enzyme that plays a crucial role in the metabolism of tryptophan, an essential amino acid, along the kynurenine pathway .
Mode of Action
The compound acts as an inhibitor of IDO . By inhibiting IDO, it prevents the breakdown of tryptophan, thereby affecting various physiological and pathological processes, including immune response and microbial defense .
Biochemical Pathways
The inhibition of IDO disrupts the kynurenine pathway, leading to an accumulation of tryptophan and a decrease in the production of kynurenine and its metabolites . This can have downstream effects on various biological processes, including neurotransmission and immune regulation .
properties
IUPAC Name |
1-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2.ClH/c1-8-12-10(6-7-13-8)9-4-2-3-5-11(9)14-12;/h2-5,8,13-14H,6-7H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWQORCGWGWEVEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2=C(CCN1)C3=CC=CC=C3N2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.